Cas no 3609-53-8 (Methyl 4-acetylbenzoate)

Methyl 4-acetylbenzoate Properties

Names and Identifiers

• Methyl 4-acetylbenzoate
• Methyl-4-acetylbenzoate
• 4-Acetobenzoic acid methyl ester
• 4-Acetylbenzoic Acid Methyl Ester
• Benzoic acid, 4-acetyl-, methyl ester
• 4-acetyl-benzoic acid methyl ester
• Methyl 4-acetyl benzoate
• 3S3D53J4NT
• QNTSFZXGLAHYLC-UHFFFAOYSA-N
• methyl4-acetylbenzoate
• PubChem22273
• Methyl 4-acetylbenzoate #
• KSC497K9B
• NSC49
• Methyl 4-acetylbenzoate, 98%
• SCHEMBL588230
• NSC 49140
• CS-M0170
• BENZOIC ACID, P-ACETYL-, METHYL ESTER
• 3609-53-8
• CHEMBL4066418
• SY013110
• Q27257961
• FT-0628610
• EN300-71301
• UNII-3S3D53J4NT
• DTXSID90189671
• NSC-49140
• 4-ACETYLBENZOIC ACID METHYL ESTER
• A15526
• Z419615084
• BCP27321
• AC-23470
• BP-11398
• METHYL-4-ACETYLBENZOATE
• NSC49140
• AKOS003352229
• P-(METHOXYCARBONYL)ACETOPHENONE
• CHEBI:194923
• M2163
• MFCD00216474
• 1G-932
• J-200108
• methyl p-acetylbenzoate
• 4-CARBOMETHOXYACETOPHENONE
• Methyl 4-acetylbenzoate,98%
• ALBB-025611
• DTXCID50112162
• DB-013198
• +Expand

• MDL： MFCD00216474
• InChIKey： QNTSFZXGLAHYLC-UHFFFAOYSA-N
• Inchi： 1S/C10H10O3/c1-7(11)8-3-5-9(6-4-8)10(12)13-2/h3-6H,1-2H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(C(C([H])([H])[H])=O)=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 178.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.063
• Heavy Atom Count: 13
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.67580
• PSA: 43.37000
• Refractive Index: 1.5190 (estimate)
• Boiling Point: 295.6°C at 760 mmHg
• Melting Point: 95.0 to 99.0 deg-C
• Flash Point: 129.3℃
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.1601 (rough estimate)

Methyl 4-acetylbenzoate Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Methyl 4-acetylbenzoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters